4-(4,5-dimethoxy-2-nitrobenzylidene)-1-(4-methylphenyl)-3,5-pyrazolidinedione

• IUPAC Name: (4Z)-4-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-1-(4-methylphenyl)pyrazolidine-3,5-dione
• InChI: InChI=1S/C19H17N3O6/c1-11-4-6-13(7-5-11)21-19(24)14(18(23)20-21)8-12-9-16(27-2)17(28-3)10-15(12)22(25)26/h4-10H,1-3H3,(H,20,23)/b14-8-
• InChI Key: GNWSWWRKADZGSQ-ZSOIEALJSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3[N+](=O)[O-])OC)OC)C(=O)N2
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC(=C(C=C3[N+](=O)[O-])OC)OC)/C(=O)N2
• Molecular Formula: C19H17N3O6
• Molecular Weight: 383.4 g/mol

Description

4-(4,5-dimethoxy-2-nitrobenzylidene)-1-(4-methylphenyl)-3,5-pyrazolidinedione, commonly known as DMNP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

DMNP exerts its effects by binding to specific targets in the body, altering their activity and function. This compound has been found to interact with a variety of proteins, including enzymes involved in cellular metabolism and signaling pathways, as well as receptors and ion channels that mediate cellular communication.
Biochemical and Physiological Effects:
DMNP has been found to exhibit a range of biochemical and physiological effects, including modulation of enzyme activity, alteration of cellular signaling pathways, and regulation of ion channel function. These effects have been studied in various biological systems, including cells, tissues, and whole organisms.

Advantages and Limitations for Lab Experiments

DMNP has several advantages for use in laboratory experiments, including its high potency and specificity for certain targets, as well as its ability to modulate multiple biological pathways simultaneously. However, this compound also has limitations, including potential toxicity and off-target effects, which must be carefully considered when designing experiments.

Future Directions

There are several future directions for research on DMNP, including the development of new synthetic methods for producing this compound, the identification of new biological targets and pathways that DMNP can modulate, and the investigation of its potential therapeutic applications in various diseases and conditions. Additionally, further studies are needed to better understand the pharmacokinetics and pharmacodynamics of DMNP, as well as its potential toxicity and side effects in vivo.

Synthesis Methods

DMNP can be synthesized using a variety of methods, including the reaction of 4,5-dimethoxy-2-nitrobenzaldehyde with 1-(4-methylphenyl)-3,5-pyrazolidinedione in the presence of a suitable catalyst. This reaction typically takes place under controlled conditions, such as at a specific temperature and pressure, to ensure optimal yields and purity.

Scientific Research Applications

DMNP has been used in a wide range of scientific research applications, including studies of protein structure and function, enzyme kinetics, and drug discovery. This compound has been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels, making it a versatile tool for researchers in various fields.